N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-(1-propan-2-ylpiperidin-4-yl)thiourea
• InChI: InChI=1S/C17H27N3O2S/c1-12(2)20-9-7-13(8-10-20)18-17(23)19-15-6-5-14(21-3)11-16(15)22-4/h5-6,11-13H,7-10H2,1-4H3,(H2,18,19,23)
• InChI Key: ZCLDVABMGYLPIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=S)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C17H27N3O2S
• Molecular Weight: 337.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea, also known as DIT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DIT is a thiourea derivative that has been synthesized by various methods and has shown promising results in treating various diseases.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea has shown significant potential in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea has been shown to improve cognitive function and reduce amyloid beta accumulation. In Parkinson's disease research, N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea has been shown to protect dopaminergic neurons and improve motor function.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea is not fully understood. However, it has been suggested that N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the NF-κB pathway. N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea has also been shown to modulate various enzymes, including acetylcholinesterase, monoamine oxidase, and tyrosine hydroxylase.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea has been shown to have various biochemical and physiological effects. In cancer research, N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. In Alzheimer's disease research, N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea has been shown to reduce amyloid beta accumulation, improve cognitive function, and reduce oxidative stress. In Parkinson's disease research, N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea has been shown to protect dopaminergic neurons, improve motor function, and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea also has some limitations, including its poor solubility in water, which can limit its bioavailability and require the use of organic solvents. Additionally, N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea can be difficult to synthesize, which can limit its availability for research purposes.

Future Directions

There are several future directions for N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea research. One direction is to investigate the potential of N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea in treating other diseases, such as cardiovascular disease and diabetes. Another direction is to optimize the synthesis method of N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea to improve its yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea and to identify its molecular targets. Finally, the development of novel formulations of N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea that improve its solubility and bioavailability could enhance its therapeutic potential.
Conclusion:
N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea is a promising chemical compound that has shown significant potential in treating various diseases. Its synthesis method is complex, but its high potency, selectivity, and low toxicity make it an attractive candidate for research purposes. N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea has shown promising results in cancer, Alzheimer's disease, and Parkinson's disease research, and further studies are needed to fully understand its mechanism of action and identify its molecular targets. The development of novel formulations of N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea could enhance its therapeutic potential and pave the way for its clinical application.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea can be synthesized by various methods, including the reaction of 2,4-dimethoxybenzoyl chloride with N-isopropylpiperidine, followed by reaction with thiourea. Another method involves the reaction of 2,4-dimethoxybenzaldehyde with N-isopropylpiperidine, followed by reaction with thiourea. The synthesis of N-(2,4-dimethoxyphenyl)-N'-(1-isopropyl-4-piperidinyl)thiourea is a complex process that requires expertise and careful handling of chemicals.